molecular formula C27H36N2O5S.HCl B1165070 N-Desbutyldronedarone HCl

N-Desbutyldronedarone HCl

Cat. No. B1165070
M. Wt: 537.11
InChI Key:
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Analytical reference standard for Dronedarone metabolite

Scientific Research Applications

Pharmacokinetics and Analytical Methods

  • Pharmacokinetic Study in Rats : A study established a method for analyzing N-Desbutyldronedarone (desbutyldronedarone) and other related compounds in rat plasma. This study contributes to understanding the pharmacokinetics of N-Desbutyldronedarone in animal models (Zhang et al., 2021).

  • LC-MS/MS Method for Determination : Another study developed a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for accurate determination of N-Desbutyldronedarone, addressing matrix effects due to plasma phospholipids (Parekh et al., 2014).

Interaction with Biological Systems

  • Inhibition of Human Cytochrome P450 2J2 : N-Desbutyldronedarone was found to inhibit CYP2J2, a significant cardiac enzyme. This inhibition may explain drug-drug interactions and adverse cardiac effects associated with dronedarone and its metabolites (Chan et al., 2016).

  • Mitochondrial Dysfunction in Cardiomyocytes : A study explored the effect of N-Desbutyldronedarone on mitochondrial injury in cardiomyocytes. It provided insights into the potential role of this compound in dronedarone-induced cardiac failure exacerbation (Karkhanis et al., 2018).

  • Effects on Organic Anion Transporter 3 (OAT3) : Research showed that N-Desbutyldronedarone has inhibitory activity against OAT3, which may lead to drug-drug interactions in the renal elimination of medications (Tan et al., 2021).

Metabolic Effects

  • Metabolism in Diet-Induced Obesity : A study on dronedarone and N-Desbutyldronedarone in rats indicated that diet-induced obesity affects the metabolism and tissue distribution of these compounds (Jardan et al., 2020).

  • Drug-Drug Interaction Prediction : N-Desbutyldronedarone's interaction with rivaroxaban was studied, providing insights into the predicted increase in rivaroxaban exposure due to the concurrent administration of dronedarone and its metabolites (Cheong et al., 2017).

  • Effects on Arachidonic Acid Metabolism : The compound was studied for its effects on the metabolism of arachidonic acid, an important process in cardiac health (Karkhanis et al., 2017).

properties

Molecular Formula

C27H36N2O5S.HCl

Molecular Weight

537.11

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.